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Compound of Interest

Compound Name: 5-Chloro-1-pentene

Cat. No.: B1630857 Get Quote

Application Notes and Protocols for 5-Chloro-1-
pentene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of 5-Chloro-1-pentene (CAS No. 928-50-7), a key intermediate in pharmaceutical and

fine chemical synthesis. Adherence to these guidelines is critical to ensure personnel safety

and maintain the integrity of the compound.

Hazard Identification and Safety Precautions
5-Chloro-1-pentene is a highly flammable liquid and vapor that can be harmful if swallowed, in

contact with skin, or inhaled.[1] It is also known to cause skin and serious eye irritation and may

cause respiratory irritation.[1]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.

H315: Causes skin irritation.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1630857?utm_src=pdf-interest
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://www.merckmillipore.com/Web-JP-Site/ja_JP/-/JPY/ShowDocument-File?ProductSKU=MDA_CHEM-818405&DocumentType=MSD&DocumentId=818405_SDS_MY_EN.PDF&DocumentUID=17781967&Language=EN&Country=MY&Origin=null&Display=inline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1][3]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

P233: Keep container tightly closed.[2]

P240: Ground/bond container and receiving equipment.[2]

P261: Avoid breathing mist or vapors.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary
The physical and chemical properties of 5-Chloro-1-pentene are summarized in the table

below.
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Property Value Source

Molecular Formula C5H9Cl [1][4]

Molecular Weight 104.58 g/mol [1]

CAS Number 928-50-7 [1][4][5]

Appearance Colorless transparent liquid [4]

Density
0.889 g/cm³ - 0.9125 g/cm³ @

20 °C
[4][5]

Boiling Point
101.8 °C - 105 °C at 760

mmHg
[4][5]

Flash Point 7.3 °C [4][5]

Refractive Index 1.42 [4][5]

Storage Temperature 2-8°C or in a freezer [4][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 5-Chloro-1-pentene to minimize

exposure risk.

Eye and Face Protection: Chemical safety goggles conforming to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 should be used.[3]

A face shield is recommended when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as Viton™ or other fluoroelastomer gloves,

are recommended for extended contact.[7] Nitrile gloves may be suitable for incidental

contact but must be changed immediately upon contamination.[7] Always inspect gloves for

tears or punctures before use.

Body Protection: A flame-retardant lab coat and a chemical-resistant apron should be worn.

[7]

Respiratory Protection: All handling of 5-Chloro-1-pentene should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not
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available, a NIOSH-approved respirator with an appropriate vapor cartridge should be used.

Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood.[5]

Use non-sparking tools and explosion-proof equipment.[3]

Ground and bond containers when transferring material to prevent static discharge.[3]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[3]

Keep the container tightly closed when not in use.[3][4]

Storage Procedures
Proper storage is essential to maintain the quality and safety of 5-Chloro-1-pentene.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Recommended storage is in a freezer or at 2-8°C.[4]

Keep away from heat, sparks, open flames, and other sources of ignition.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[4]

Storage under an inert atmosphere, such as nitrogen or argon, is advised to prevent

degradation.[4]

Experimental Protocol: Representative Nucleophilic
Substitution
The following is a generalized protocol for a nucleophilic substitution reaction using 5-Chloro-
1-pentene. Note: This is a representative example, and specific reaction conditions may need
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to be optimized.

Objective: To synthesize an ether by reacting 5-Chloro-1-pentene with a sodium alkoxide.

Materials:

5-Chloro-1-pentene

Sodium alkoxide (e.g., sodium ethoxide)

Anhydrous aprotic solvent (e.g., Tetrahydrofuran - THF)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Inert gas supply (Nitrogen or Argon)

Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a condenser

under an inert atmosphere.

Reagent Addition: In the reaction flask, dissolve the sodium alkoxide in the anhydrous aprotic

solvent.

Reactant Addition: While stirring, slowly add 5-Chloro-1-pentene to the alkoxide solution at

room temperature. An exothermic reaction may occur; control the addition rate to maintain a

safe temperature.
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Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using an

appropriate analytical technique (e.g., TLC or GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., diethyl ether).

Washing: Wash the organic layer with brine to remove any remaining water-soluble

impurities.

Drying: Dry the organic layer over an anhydrous drying agent.

Solvent Removal: Filter off the drying agent and remove the solvent using a rotary

evaporator to yield the crude product.

Purification: Purify the crude product by distillation or column chromatography as needed.

Waste Disposal
Collect all waste containing 5-Chloro-1-pentene in a dedicated, properly labeled, and sealed

hazardous waste container.[7] Dispose of the waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain.

Visualizations
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Safe Handling and Storage Workflow for 5-Chloro-1-pentene

Preparation

Handling

Storage Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Ground and Bond Container

Use Non-Sparking Tools

Transfer Chemical

Store in a Tightly Closed Container Collect Waste in a Labeled Hazardous Waste Container

Keep in a Cool, Dry, Well-Ventilated Area (2-8°C)

Separate from Incompatible Materials

Dispose of According to Regulations
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Logical Relationship of Hazards and Controls

Chemical Hazards

Control Measures
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Highly Flammable

Engineering Controls (Fume Hood, Ventilation)Administrative Controls (SOPs, Training)

Harmful if Inhaled/Swallowed/Absorbed

Personal Protective Equipment (PPE)

Causes Irritation (Skin, Eyes, Respiratory)

Safety Goggles & Face Shield Chemical-Resistant Gloves Flame-Retardant Lab Coat Respirator (if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe handling and storage procedures for 5-Chloro-1-
pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630857#safe-handling-and-storage-procedures-for-
5-chloro-1-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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